Cas no 25688-17-9 (1-(2-Nitrophenyl)-1H-pyrazole)

1-(2-Nitrophenyl)-1H-pyrazole is a versatile compound with a nitro group, providing it with unique reactivity and selectivity in various chemical transformations.
1-(2-Nitrophenyl)-1H-pyrazole structure
1-(2-Nitrophenyl)-1H-pyrazole structure
Product Name:1-(2-Nitrophenyl)-1H-pyrazole
CAS No:25688-17-9
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD06661759
CID:851963
PubChem ID:605016
Update Time:2025-06-20

1-(2-Nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Nitrophenyl)-1H-pyrazole
    • 1-(2-Nitrophenyl)-1H-pyrazole, AldrichCPR
    • DTXSID10345499
    • SCHEMBL5242261
    • BS-25357
    • BBL104354
    • 25688-17-9
    • CS-0204935
    • 1-(2-Nitrophenyl)-1H-pyrazole #
    • AKOS004910235
    • MFCD06661759
    • DB-249805
    • SY046166
    • 1H-Pyrazole, 1-(2-nitrophenyl)-
    • 1-(o-nitrophenyl)-pyrazole
    • AC5743
    • STL414644
    • 1-(2-Nitrophenyl)pyrazole
    • MDL: MFCD06661759
    • Inchi: 1S/C9H7N3O2/c13-12(14)9-5-2-1-4-8(9)11-7-3-6-10-11/h1-7H
    • InChI Key: OHPLOJFVHRTRPF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C=CC=N1)=O

Computed Properties

  • Exact Mass: 189.05391
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96

1-(2-Nitrophenyl)-1H-pyrazole Security Information

  • HazardClass:IRRITANT

1-(2-Nitrophenyl)-1H-pyrazole Pricemore >>

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